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Compound of Interest

Compound Name: 3-Propylthiolane

Cat. No.: B15482872

For researchers, scientists, and professionals in drug development, the procurement of specific
chemical entities is a critical starting point for discovery. This technical guide addresses the
commercial availability and acquisition of 3-Propylthiolane, a sulfur-containing heterocyclic
compound. Our investigation indicates that 3-Propylthiolane is not a readily available catalog
chemical. Therefore, this guide provides essential information on its closely related isomer, 2-
Propylthiolane, potential procurement strategies through custom synthesis, and a logical
workflow for researchers requiring this specific molecule.

Commercial Availability Assessment

Extensive searches of chemical supplier databases reveal that 3-Propylthiolane is not offered
as a stock item. In such cases, researchers have two primary alternative pathways: utilizing a
structurally similar, commercially available isomer or engaging a custom synthesis service to
produce the exact molecule of interest.

Profile of the Commercial Isomer: 2-Propylthiolane

The closest commercially available structural isomer to 3-Propylthiolane is 2-Propylthiolane.
While not identical, its availability provides a potential starting point for research or as a
reference compound.

Chemical and Physical Properties of 2-Propylthiolane
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The following table summarizes the key physical and chemical properties of 2-Propylthiolane,
providing a baseline for researchers.

Property Value Source
CAS Number 1551-34-4 [1][2113]14]
Molecular Formula C7H14S [11[2][3]
Molecular Weight 130.25 g/mol [11[2]

2-Propyltetrahydrothiophene,
Synonyms , [1][3]
Thiolane, 2-propyl-

Note: Further physical properties such as boiling point, density, and spectral data may be
available from specific suppliers upon request.

Commercial Suppliers of 2-Propylthiolane

While a comprehensive list of all potential suppliers is beyond the scope of this guide,
researchers can inquire with major chemical suppliers who stock other thiolane derivatives. It is
recommended to search for the CAS number 1551-34-4 on the websites of prominent chemical
vendors.

Custom Synthesis of 3-Propylthiolane

For research that strictly requires 3-Propylthiolane, custom synthesis is the most viable route
of acquisition. This process involves contracting a specialized chemical synthesis company to
prepare the compound on a fee-for-service basis.

Leading Custom Synthesis Providers

Several companies specialize in the synthesis of complex organic molecules, including
heterocyclic compounds. These organizations have the expertise and equipment to develop
synthetic routes and produce compounds that are not commercially available. Researchers can
engage with companies such as:

e BOC Sciences: Offers custom synthesis of a wide array of molecules, including heterocyclic
compounds, and can provide services from route design to final product delivery.[5]
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o Frontier Specialty Chemicals: Specializes in complex organic molecule synthesis, including
heterocyclic compounds, and offers services from design and development to scale-up and
optimization.[6]

o Sarchem Labs: Provides custom chemical synthesis services with expertise in areas such as
heterocyclic synthesis and asymmetric synthesis.[7]

o Tocris Custom Chemistry Services: Capable of synthesizing high-quality, complex organic
molecules on scales from milligrams to kilograms, with experience in heterocyclic chemistry.

[8]

o Cayman Chemical: Offers chemical synthesis services for complex molecules, including
small molecule, drug-like heterocyclic compounds.[9]

The Custom Synthesis Workflow

The process of obtaining a custom-synthesized chemical typically follows a structured
workflow. The diagram below illustrates the key stages involved, from initial inquiry to receiving
the final product.
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A typical workflow for the custom synthesis of a non-commercially available chemical.

Experimental Protocols: A Note on Synthesis

A specific, validated synthesis protocol for 3-Propylthiolane is not readily available in the
searched literature. The development of a synthetic route would be a key part of the custom
synthesis process. A potential starting point for a synthetic chemist could involve the alkylation
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of a suitable thiol with a propyl-containing electrophile, or the cyclization of a precursor
molecule containing both the thiol and propyl moieties. A recent publication on the lithium-
catalyzed synthesis of 3-sulfanyl-oxetanes from oxetan-3-ols and various thiols presents a
modern approach to forming C-S bonds at the 3-position of a heterocycle and may offer
methodological insights.[10]

Signaling Pathways and Applications

As 3-Propylthiolane is not a commercially available compound, there is a lack of published
research detailing its biological activity, including any involvement in signaling pathways or its
applications in drug development. The broader class of thiolane-containing molecules,
however, has been identified in a number of bioactive natural products and therapeutic agents,
exhibiting a range of activities such as anti-viral, anti-cancer, and anti-microbial properties. This
suggests that novel thiolane derivatives like 3-Propylthiolane could be of interest in drug
discovery programs.

Conclusion

While 3-Propylthiolane is not a chemical that can be purchased "off-the-shelf," this guide
provides researchers with a clear path forward. The commercially available isomer, 2-
Propylthiolane, can serve as a useful tool in some research contexts. For studies where 3-
Propylthiolane is essential, the custom synthesis route is a practical and well-established
option. By engaging with a reputable custom synthesis provider, researchers can obtain this
and other novel molecules, thereby enabling the advancement of their scientific and drug
development objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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